Cas no 614754-01-7 (3-(acetyloxy)-2-Piperidinone)

• Product Name: 3-(acetyloxy)-2-Piperidinone
• CAS No: 614754-01-7
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• CID: 1019518
• PubChem ID: 20293257
• Update Time: 2025-04-20

3-(acetyloxy)-2-Piperidinone Chemical and Physical Properties

Names and Identifiers

• 3-(acetyloxy)-2-Piperidinone
• 2-Piperidinone,3-(acetyloxy)-(9CI)
• SCHEMBL11402077
• 614754-01-7
• 2-Piperidinone, 3-(acetyloxy)-
• DB-282224

• Inchi： 1S/C7H11NO3/c1-5(9)11-6-3-2-4-8-7(6)10/h6H,2-4H2,1H3,(H,8,10)
• InChI Key： XMKKYIXFMCFHHZ-UHFFFAOYSA-N
• SMILES： CC(OC1C(=O)NCCC1)=O

Computed Properties

• Exact Mass: 157.074
• Monoisotopic Mass: 157.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones